Cas no 455949-41-4 ((1S,2S,5R)-8-Azabicyclo[3.2.1]octane-2alpha,3alpha-diol)

(1S,2S,5R)-8-Azabicyclo[3.2.1]octane-2alpha,3alpha-diol structure
455949-41-4 structure
Product Name:(1S,2S,5R)-8-Azabicyclo[3.2.1]octane-2alpha,3alpha-diol
CAS No:455949-41-4
MF:C7H13NO2
MW:143.183622121811
CID:6610497
PubChem ID:55299851
Update Time:2024-03-01

(1S,2S,5R)-8-Azabicyclo[3.2.1]octane-2alpha,3alpha-diol Chemical and Physical Properties

Names and Identifiers

    • AKOS006378808
    • EN300-7543595
    • 455949-41-4
    • rac-(1R,2R,3S,5S)-8-azabicyclo[3.2.1]octane-2,3-diol
    • (1S,2S,5R)-8-Azabicyclo[3.2.1]octane-2alpha,3alpha-diol
    • Inchi: 1S/C7H13NO2/c9-6-3-4-1-2-5(8-4)7(6)10/h4-10H,1-3H2/t4-,5+,6-,7+/m1/s1
    • InChI Key: OEDAMXNBLKMAAL-UCROKIRRSA-N
    • SMILES: O[C@@H]1[C@@H](C[C@H]2CC[C@@H]1N2)O

Computed Properties

  • Exact Mass: 143.094628657g/mol
  • Monoisotopic Mass: 143.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 52.5Ų

(1S,2S,5R)-8-Azabicyclo[3.2.1]octane-2alpha,3alpha-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7543595-0.05g
rac-(1R,2R,3S,5S)-8-azabicyclo[3.2.1]octane-2,3-diol
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Enamine
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Enamine
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Enamine
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